Cas no 2229545-58-6 (4-(2-fluoro-3-nitrophenyl)-1H-pyrazole)
4-(2-fluoro-3-nitrophenyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-fluoro-3-nitrophenyl)-1H-pyrazole
- 2229545-58-6
- EN300-1792850
-
- Inchi: 1S/C9H6FN3O2/c10-9-7(6-4-11-12-5-6)2-1-3-8(9)13(14)15/h1-5H,(H,11,12)
- InChI Key: JYVNFRFLZSVUQR-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1C1C=NNC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 207.04440460g/mol
- Monoisotopic Mass: 207.04440460g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 74.5Ų
4-(2-fluoro-3-nitrophenyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1792850-1g |
4-(2-fluoro-3-nitrophenyl)-1H-pyrazole |
2229545-58-6 | 1g |
$1315.0 | 2023-09-19 | ||
| Enamine | EN300-1792850-5g |
4-(2-fluoro-3-nitrophenyl)-1H-pyrazole |
2229545-58-6 | 5g |
$3812.0 | 2023-09-19 | ||
| Enamine | EN300-1792850-10g |
4-(2-fluoro-3-nitrophenyl)-1H-pyrazole |
2229545-58-6 | 10g |
$5652.0 | 2023-09-19 | ||
| Enamine | EN300-1792850-0.05g |
4-(2-fluoro-3-nitrophenyl)-1H-pyrazole |
2229545-58-6 | 0.05g |
$1104.0 | 2023-09-19 | ||
| Enamine | EN300-1792850-0.1g |
4-(2-fluoro-3-nitrophenyl)-1H-pyrazole |
2229545-58-6 | 0.1g |
$1157.0 | 2023-09-19 | ||
| Enamine | EN300-1792850-0.25g |
4-(2-fluoro-3-nitrophenyl)-1H-pyrazole |
2229545-58-6 | 0.25g |
$1209.0 | 2023-09-19 | ||
| Enamine | EN300-1792850-0.5g |
4-(2-fluoro-3-nitrophenyl)-1H-pyrazole |
2229545-58-6 | 0.5g |
$1262.0 | 2023-09-19 | ||
| Enamine | EN300-1792850-1.0g |
4-(2-fluoro-3-nitrophenyl)-1H-pyrazole |
2229545-58-6 | 1g |
$1315.0 | 2023-06-02 | ||
| Enamine | EN300-1792850-2.5g |
4-(2-fluoro-3-nitrophenyl)-1H-pyrazole |
2229545-58-6 | 2.5g |
$2576.0 | 2023-09-19 | ||
| Enamine | EN300-1792850-5.0g |
4-(2-fluoro-3-nitrophenyl)-1H-pyrazole |
2229545-58-6 | 5g |
$3812.0 | 2023-06-02 |
4-(2-fluoro-3-nitrophenyl)-1H-pyrazole Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 4-(2-fluoro-3-nitrophenyl)-1H-pyrazole
Introduction to 4-(2-Fluoro-3-nitrophenyl)-1H-pyrazole (CAS No. 2229545-58-6)
4-(2-Fluoro-3-nitrophenyl)-1H-pyrazole (CAS No. 2229545-58-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyrazole ring and a substituted fluoro-nitrophenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.
The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its broad spectrum of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The presence of the fluoro and nitro substituents on the phenyl ring further enhances the compound's reactivity and pharmacological potential. These substituents can influence the compound's solubility, stability, and interaction with biological targets, making it an attractive scaffold for the design of novel therapeutic agents.
Recent studies have explored the potential of 4-(2-Fluoro-3-nitrophenyl)-1H-pyrazole in various therapeutic areas. One notable application is in the development of anti-inflammatory drugs. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.
Another area of interest is the use of 4-(2-Fluoro-3-nitrophenyl)-1H-pyrazole in cancer research. Preliminary studies have shown that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cell lines suggests that this compound may have potential as a lead molecule for the development of targeted cancer therapies. Further investigations are underway to optimize its pharmacokinetic properties and evaluate its efficacy in preclinical models.
In addition to its therapeutic applications, 4-(2-Fluoro-3-nitrophenyl)-1H-pyrazole has also been studied for its potential as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and understand disease mechanisms at a molecular level. The unique structure of this compound allows it to selectively bind to specific protein targets, making it a valuable tool for elucidating signaling pathways and validating therapeutic targets.
The synthesis of 4-(2-Fluoro-3-nitrophenyl)-1H-pyrazole typically involves multi-step reactions, starting from readily available starting materials. Key steps include the formation of the pyrazole ring through a cyclocondensation reaction and the introduction of the fluoro-nitrophenyl substituent via electrophilic aromatic substitution or other suitable methods. The synthetic route can be optimized to improve yield and purity, which is crucial for large-scale production and pharmaceutical applications.
The safety profile of 4-(2-Fluoro-3-nitrophenyl)-1H-pyrazole is an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further safety assessments are necessary to ensure its suitability for human use.
In conclusion, 4-(2-Fluoro-3-nitrophenyl)-1H-pyrazole (CAS No. 2229545-58-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting inflammation, cancer, and other diseases. Ongoing research continues to explore its full potential and optimize its properties for clinical use.
2229545-58-6 (4-(2-fluoro-3-nitrophenyl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)